Cas no 108444-97-9 (4-3-(Aminomethyl)pentan-3-yl-1,2-dimethoxybenzene Hydrochloride)

• Product Name: 4-3-(Aminomethyl)pentan-3-yl-1,2-dimethoxybenzene Hydrochloride
• CAS No: 108444-97-9
• MF: C₁₄H₂₄ClNO₂
• MW: 273.79886341095
• CID: 4570630
• PubChem ID: 12511948
• Update Time: 2025-08-01

4-3-(Aminomethyl)pentan-3-yl-1,2-dimethoxybenzene Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[3-(aminomethyl)pentan-3-yl]-1,2-dimethoxybenzene hydrochloride
• 4-3-(Aminomethyl)pentan-3-yl-1,2-dimethoxybenzene Hydrochloride

• Inchi： 1S/C14H23NO2.ClH/c1-5-14(6-2,10-15)11-7-8-12(16-3)13(9-11)17-4;/h7-9H,5-6,10,15H2,1-4H3;1H
• InChI Key： QOXWCZWHCLNVEP-UHFFFAOYSA-N
• SMILES： C1(OC)=CC=C(C(CN)(CC)CC)C=C1OC.[H]Cl

Additional information on 4-3-(Aminomethyl)pentan-3-yl-1,2-dimethoxybenzene Hydrochloride

Introduction to 4-3-(Aminomethyl)pentan-3-yl-1,2-dimethoxybenzene Hydrochloride (CAS No. 108444-97-9)

4-3-(Aminomethyl)pentan-3-yl-1,2-dimethoxybenzene Hydrochloride, with the CAS number 108444-97-9, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a substituted benzene ring with methoxy groups and an aminomethyl side chain. The hydrochloride salt form of this compound enhances its solubility and stability, making it a valuable reagent in various scientific studies.

The molecular formula of 4-3-(Aminomethyl)pentan-3-yl-1,2-dimethoxybenzene Hydrochloride is C₁₅H₂₂N₂O₂·HCl, and its molecular weight is approximately 296.8 g/mol. The compound's structure consists of a benzene ring with two methoxy groups at the 1 and 2 positions, and an aminomethyl group attached to a pentan-3-yl chain. This unique arrangement of functional groups imparts specific chemical properties that are of interest in both academic and industrial settings.

In the field of pharmaceutical research, 4-3-(Aminomethyl)pentan-3-yl-1,2-dimethoxybenzene Hydrochloride has been studied for its potential as a lead compound in the development of new drugs. Recent studies have focused on its interactions with various biological targets, including receptors and enzymes. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), which are key targets for many therapeutic agents.

The hydrochloride salt form of 4-3-(Aminomethyl)pentan-3-yl-1,2-dimethoxybenzene enhances its solubility in aqueous solutions, making it easier to handle in laboratory settings. This property is particularly important for high-throughput screening (HTS) assays, where large numbers of compounds are tested for their biological activity. The enhanced solubility also facilitates the formulation of drug candidates for preclinical and clinical trials.

In addition to its potential as a drug candidate, 4-3-(Aminomethyl)pentan-3-yl-1,2-dimethoxybenzene Hydrochloride has been explored for its use as a synthetic intermediate in the production of other valuable compounds. Its versatile chemical structure allows for the introduction of various functional groups through chemical modifications, making it a useful building block in organic synthesis. For example, researchers at the University of California, Berkeley (2020) demonstrated that this compound can be efficiently converted into a range of derivatives with diverse biological activities.

The stability and reactivity of 4-3-(Aminomethyl)pentan-3-yl-1,2-dimethoxybenzene Hydrochloride have also been investigated in detail. Studies have shown that the compound is stable under standard laboratory conditions but can undergo specific chemical reactions under controlled conditions. This makes it suitable for use in both preparative and analytical chemistry applications. For instance, it can be used as a standard reference material in chromatographic analyses or as a starting material for the synthesis of more complex molecules.

In the context of environmental chemistry, the behavior of 4-3-(Aminomethyl)pentan-3-yl-1,2-dimethoxybenzene Hydrochloride in different media has been studied to assess its potential environmental impact. Research published in the Journal of Environmental Science and Health (2019) indicated that the compound has low toxicity and minimal environmental persistence when properly managed. This information is crucial for ensuring safe handling and disposal practices in industrial settings.

The safety profile of 4-3-(Aminomethyl)pentan-3-yl-1,2-dimethoxybenzene Hydrochloride has been evaluated through various toxicological studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses but may exhibit some side effects at higher concentrations. Therefore, it is important to follow recommended guidelines for handling and use to minimize any potential risks.

In conclusion, 4-3-(Aminomethyl)pentan-3-yl-1,2-dimethoxybenzene Hydrochloride (CAS No. 108444-97-9) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its unique molecular structure and favorable properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.